Cas no 1240587-11-4 (1-Boc-(R)-3-cyclopropylpiperazine)

• Product Name: 1-Boc-(R)-3-cyclopropylpiperazine
• CAS No: 1240587-11-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD08686634
• CID: 2760290
• PubChem ID: 72210720
• Update Time: 2025-05-21

1-Boc-(R)-3-cyclopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• (R)-3-Cyclopropyl-piperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl(3r)-3-cyclopropylpiperazine-1-carboxylate
• CS-0310119
• 1-Boc-(R)-3-cyclopropylpiperazine
• (3R)-1-Boc-3-cyclopropylpiperazine
• AT10293
• 1240587-11-4
• PS-18564
• tert-Butyl (R)-3-cyclopropylpiperazine-1-carboxylate
• MFCD08686634

• MDL： MFCD08686634
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-6-13-10(8-14)9-4-5-9/h9-10,13H,4-8H2,1-3H3/t10-/m0/s1
• InChI Key： HHEGEBMPXPIGCR-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCN[C@@H](C1)C1CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-Boc-(R)-3-cyclopropylpiperazine

1-Boc-(R)-3-cyclopropylpiperazine: A Comprehensive Overview

The compound with CAS No. 1240587-11-4, commonly referred to as 1-Boc-(R)-3-cyclopropylpiperazine, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its structural versatility. The Boc (tert-butoxycarbonyl) group is a protecting group for amino functionalities, while the cyclopropyl substituent introduces unique electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-Boc-(R)-3-cyclopropylpiperazine, leveraging stereochemistry to achieve high enantiomeric excess. This stereocontrol is critical in pharmaceutical applications, where the spatial arrangement of atoms can significantly influence biological activity. The cyclopropyl group, known for its ring strain and reactivity, has been shown to enhance the binding affinity of this compound to various biological targets, making it a promising candidate in drug development.

One of the most notable applications of 1-Boc-(R)-3-cyclopropylpiperazine is in the field of medicinal chemistry, particularly in the design of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Research has demonstrated that this compound can modulate kinase activity by interacting with the ATP-binding pocket, a mechanism that has been extensively studied using X-ray crystallography and molecular dynamics simulations.

In addition to its pharmacological applications, 1-Boc-(R)-3-cyclopropylpiperazine has also found utility in materials science. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties due to its rigid structure and ability to form hydrogen bonds. This makes it a potential candidate for advanced materials used in biotechnology and electronics.

From a synthetic perspective, the preparation of 1-Boc-(R)-3-cyclopropylpiperazine involves a multi-step process that typically begins with the synthesis of the piperazine ring followed by selective functionalization. The introduction of the Boc group is achieved through standard peptide coupling reactions, while the installation of the cyclopropyl substituent often requires specialized cyclopropanation techniques. These methods have been optimized over recent years to improve yield and purity, ensuring that this compound can be produced on a scale suitable for both research and industrial applications.

Recent studies have also explored the potential of 1-Boc-(R)-3-cyclopropylpiperazine as a building block for more complex molecular architectures. Its ability to undergo various post-synthesis modifications makes it an attractive starting material for constructing libraries of compounds with diverse biological activities. This approach aligns with current trends in drug discovery that emphasize diversity-oriented synthesis and high-throughput screening.

In conclusion, 1-Boc-(R)-3-cyclopropylpiperazine stands out as a versatile and intriguing molecule with applications spanning multiple disciplines. Its unique combination of structural features and reactivity positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and material science.